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Compound of Interest

Compound Name: Ipatasertib

Cat. No.: B1662790 Get Quote

The proper disposal of investigational drugs like Ipatasertib is critical for ensuring laboratory

safety, environmental protection, and regulatory compliance. This guide provides a

comprehensive, step-by-step procedure for researchers and drug development professionals to

manage and dispose of Ipatasertib waste safely and effectively.

Hazard Assessment and Safety Data
Ipatasertib is an investigational drug that requires careful handling. Based on Safety Data

Sheets (SDS), it is classified with several hazard statements, indicating that it should be

managed as hazardous waste.[1][2] Improper disposal can lead to environmental

contamination and pose public safety risks.[3]

Table 1: Hazard Classification for Ipatasertib
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Hazard Type Classification
GHS Hazard
Statement

Source

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed

[1]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[1]

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation
[1]

Germ Cell

Mutagenicity
Category 2

H341: Suspected of

causing genetic

defects

[2]

Reproductive Toxicity Category 1B

H360: May damage

fertility or the unborn

child

[2]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[1]

| Specific Target Organ Toxicity (Repeated Exposure) | Category 1 | H372: Causes damage to

organs through prolonged or repeated exposure |[2] |

Disposal Protocol for Ipatasertib Waste
This protocol outlines the required steps for the compliant disposal of Ipatasertib, from initial

segregation to final destruction. This procedure applies to expired, unused, and partially used

Ipatasertib, as well as contaminated labware.

Methodology
1. Personnel Training and Personal Protective Equipment (PPE)

All personnel handling Ipatasertib waste must receive training on chemical waste

management and the specific hazards of the compound.[4][5]
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Required PPE includes, but is not limited to, protective gloves, a lab coat or protective

clothing, and eye/face protection.[1]

2. Waste Segregation and Containerization

Segregation: Immediately separate Ipatasertib waste from regular trash and other waste

streams at the point of generation.[6]

Container Selection:

Select a compatible, leak-proof hazardous waste container (e.g., glass or plastic) based

on the physical state of the waste (solid, liquid).[4]

Full, partially full, and empty vials or ampules of Ipatasertib should be placed directly into

a designated hazardous waste container.[7] Do not empty them.[4]

For sharps contaminated with Ipatasertib, use a designated sharps container suitable for

hazardous chemotoxic waste.

3. Labeling of Waste Containers

Attach a "HAZARDOUS WASTE" label to each container, as provided by your institution's

Environmental Health and Safety (EHS) department.[4] No other labels are acceptable.[4]

Complete the label with the following information:

Principal Investigator (PI) name.[4]

Building and room number where the waste is stored.[4]

Contact phone number for the research team.[4]

Full chemical name ("Ipatasertib") and concentration/percentage.[4]

4. Storage (Satellite Accumulation Area)

Store the properly labeled waste containers in a designated Satellite Accumulation Area

(SAA).[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-15186/Ipatasertib-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1662790?utm_src=pdf-body
https://celitron.com/en/blog/how-to-properly-dispose-of-pharmaceutical-waste
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://www.benchchem.com/product/b1662790?utm_src=pdf-body
https://www.medicalcenter.virginia.edu/pharmacy/investigational-drug-services/destruction-sop/
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://www.benchchem.com/product/b1662790?utm_src=pdf-body
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://www.benchchem.com/product/b1662790?utm_src=pdf-body
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The SAA must be located at or near the point of waste generation and should be a secure

area, such as a locked cabinet or a secondary containment tub.[4]

The research team must perform and document weekly inspections of the containers in the

SAA.[4]

5. Arranging for Disposal

Contact EHS: To initiate disposal, submit a Chemical Waste Disposal Request Form to your

institution's EHS department.[4]

Pickup: An environmental professional will schedule a pickup. The agent will be transported

in a Department of Transportation (DOT)-approved container to a licensed 90-day storage

facility.[8]

Final Disposition: The waste will be consolidated and transported to an EPA-permitted

incinerator for final destruction.[4][5][7][8] The sewer disposal of hazardous waste

pharmaceuticals is prohibited.[5]

6. Documentation and Record-Keeping

The date of EHS pickup is considered the disposal date.[4]

A certificate of destruction or a return manifest will be provided to the institution, confirming

compliant disposal.[7][8]

All disposal records must be maintained for a minimum of two to three years, in accordance

with institutional policy and regulatory requirements.[3][8]

Disposal Workflow Diagram
The following diagram illustrates the key decision points and procedural flow for the proper

disposal of Ipatasertib.
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Ipatasertib Disposal Workflow

Start: Ipatasertib Waste Generated

1. Don Appropriate PPE
(Gloves, Gown, Eye Protection)

2. Segregate Waste
(Unused, partial, empty containers,

contaminated labware)

3. Place in Compatible
Hazardous Waste Container

4. Affix 'HAZARDOUS WASTE' Label
(Fill out PI, Location, Chemical Name)

5. Store in Designated
Satellite Accumulation Area (SAA)

6. Conduct & Document
Weekly SAA Inspections

Continue Weekly
Inspections

7. Submit Waste Disposal
Request to EHS

Container Full or
Project Complete

8. EHS Collects Waste for
Consolidation

9. Transport to EPA-Permitted
Facility for Incineration

10. Receive & File
Certificate of Destruction

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Ipatasertib waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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